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Compound of Interest

Compound Name: SNC162

Cat. No.: B1143094

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with SNC162, a potent and selective
non-peptide d-opioid receptor agonist. Adherence to these procedures is crucial for ensuring
laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling SNC162 to minimize
exposure and ensure personal safety.[1] A risk assessment should be conducted to determine
the specific requirements for the quantity and concentration of SNC162 being used.

PPE Category Item Specification

) Must be worn at all times to
Eye Protection Splash goggles ]
protect against splashes.

Nitrile or neoprene gloves are

Hand Protection Chemical-resistant gloves
recommended.
Body Protection Full laboratory suit or coat To prevent skin contact.
) ) ) Required when handling the
Respiratory Protection Dust respirator ) o )
solid form to avoid inhalation.
Foot Protection Closed-toe boots To protect against spills.
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Handling and Storage Protocols

Proper handling and storage are vital for maintaining the stability and purity of SNC162.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation risk.[1]

Avoid direct contact with skin and eyes.[2]

Wash hands thoroughly after handling and before any breaks.[1]

Keep the compound away from heat and sources of ignition.[1]

Storage of Solid SNC162:

o Store at room temperature in a tightly sealed container.

e For long-term storage (up to 6 months), keep the solid form in a tightly sealed vial.
Storage of SNC162 Solutions:

Once prepared, stock solutions should be aliquoted and stored in tightly sealed vials.

For storage up to one month, keep solutions at -20°C.

For extended storage up to six months, store solutions at -80°C.

Before use, allow the product to equilibrate to room temperature for at least 60 minutes prior
to opening the vial.

Experimental Workflow for Preparing SNC162
Solutions

The following diagram outlines the standard procedure for preparing stock solutions of SNC162
for experimental use.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1143094?utm_src=pdf-body
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://media.adeo.com/media/3863649/media.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.benchchem.com/product/b1143094?utm_src=pdf-body
https://www.benchchem.com/product/b1143094?utm_src=pdf-body
https://www.benchchem.com/product/b1143094?utm_src=pdf-body
https://www.benchchem.com/product/b1143094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Solution Preparation

Allow solid SNC162
to reach room temperature
(approx. 60 mins)

Accurately weigh the
desired amount of SNC162

Dissolve in appropriate solvent
(e.g., 1eq. HCI for 100 mM solution)

Vortex or sonicate
to ensure complete dissolution

Filter-sterilize the solution
(if required for biological assays)

Storage
y

Aliquot into smaller,
single-use volumes

Store at -20°C (1 month)
or -80°C (6 months)

Click to download full resolution via product page

Caption: Workflow for SNC162 solution preparation and storage.
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Disposal Plan

The disposal of SNC162 and associated waste must be conducted in compliance with federal,
state, and local environmental regulations. Improper disposal can lead to environmental
contamination and potential health hazards.

Waste Categorization and Segregation:
e Solid SNC162 Waste: Collect in a designated, labeled hazardous waste container.

o Contaminated Labware: Disposable items such as gloves, pipette tips, and vials that have
come into contact with SNC162 should be considered chemical waste.

e Liquid Waste: Unused or waste solutions of SNC162 should be collected in a designated
hazardous liquid waste container. Do not dispose of down the drain.

Disposal Procedure:

The following decision tree illustrates the proper disposal pathway for waste generated during
the handling of SNC162.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1143094?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143094?utm_src=pdf-custom-synthesis
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://media.adeo.com/media/3863649/media.pdf
https://www.benchchem.com/product/b1143094#personal-protective-equipment-for-handling-snc162
https://www.benchchem.com/product/b1143094#personal-protective-equipment-for-handling-snc162
https://www.benchchem.com/product/b1143094#personal-protective-equipment-for-handling-snc162
https://www.benchchem.com/product/b1143094#personal-protective-equipment-for-handling-snc162
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143094?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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